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Compound of Interest

Compound Name: 4-Nitrobenzamide

Cat. No.: B147303

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive health and safety information for 4-nitrobenzamide, a
compound utilized as an intermediate in the synthesis of pharmaceuticals and fine chemicals.
[1] Adherence to the following guidelines is crucial for the safe handling and use of this
substance in a laboratory or industrial setting.

Chemical and Physical Properties

Proper handling and storage procedures are predicated on a thorough understanding of the
substance's physical and chemical properties.
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Property Value Source(s)

Molecular Formula C7HeN203 [1112][3]

Molecular Weight 166.13 g/mol [1][3]14]
White to light yellow crystalline

Appearance [1][5]
powder

Odor Odorless [51[6]

Melting Point 198 - 202 °C (388.4 - 395.6 °F)  [1][2][6]

Boiling Point 368.0 £ 25.0 °C at 760 mmHg [2]
Insoluble in water. Soluble in

Solubility ethanol, chloroform, and hot [1112]14]
acetic acid.

Density Approximately 1.4 g/cm?3 [1][2]

Flash Point 176.3 +23.2°C [2]

Autoignition Temperature

>400 °C / >752 °F

[6]

Toxicological Information

4-Nitrobenzamide is classified as toxic and harmful. The primary routes of exposure are

inhalation, ingestion, and skin contact.
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Toxicity Data Value

Species

Effects Noted Source(s)

LD50 Oral 476 mg/kg

Rat

Somnolence
(general
depressed
- [21[31[7]
activity), muscle
weakness,

dyspnea.

Acute Dermal

Toxicity with skin.

Toxic in contact

Guinea pig

Standard Draize
test data

[2]14]

available.

Acute Inhalation

Toxic if inhaled.

Toxicity

Not specified

May cause
respiratory

[4]16]

irritation.

Hazard Identification and GHS Classification

Understanding the GHS classification is essential for recognizing the intrinsic hazards of 4-

nitrobenzamide.

Hazard Class Category Hazard Statement
o H301: Toxic if swallowed /
Acute Toxicity, Oral 3/4 )
H302: Harmful if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )
skin
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation
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Source(s):[3][4][6]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
at least 15-20 minutes, also under the eyelids.

Eye Contact [4][6] Remove contact lenses, if present and
easy to do.[4][6] Continue rinsing. Seek

immediate medical attention.[4][6]

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing all
Skin Contact contaminated clothing and shoes.[3][4][6] Seek

immediate medical attention if irritation develops

or persists.[4]

Move the victim to fresh air.[3][6] If not

breathing, give artificial respiration.[3][6] If

Inhalation o )
breathing is difficult, give oxygen. Seek
immediate medical attention.[6]
Do NOT induce vomiting.[6] Rinse mouth with
) water.[3][6] Never give anything by mouth to an
Ingestion

unconscious person.[3] Call a physician or

poison control center immediately.[6]

Firefighting Measures

While not highly flammable, 4-nitrobenzamide is combustible and presents specific hazards in
a fire.
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Aspect Information

) S ] Use water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media , o
chemical, or carbon dioxide.[3][6]

Unsuitable Extinguishing Media No information available.

Carbon monoxide (CO), Carbon dioxide (COz2),
and Nitrogen oxides (NOXx).[3][6]

Hazardous Combustion Products

Wear a self-contained breathing apparatus

Protective Equipment for Firefighters .
(SCBA) and full protective gear.[3][6]

Handling, Storage, and Spill Procedures

Proper handling and storage are paramount to preventing exposure and maintaining the
chemical's integrity.

Handling

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[8][9]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[3][8]

Use personal protective equipment as required.[3]

Practice good industrial hygiene. Wash hands thoroughly after handling and before breaks.

[31[°]

Do not eat, drink, or smoke in laboratory areas.[9]

Storage

o Store in a cool, dry, and well-ventilated place.[3][5]
o Keep containers tightly closed when not in use.[5][6]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[5]16]
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Spill and Leak Procedures

o Evacuate personnel from the area.
o Wear appropriate personal protective equipment, including respiratory protection.[3][8]
e Avoid generating dust.[3][8]

o For small spills, dampen the solid material with a solvent like acetone and transfer it to a
suitable, labeled container for disposal.[4]

o For larger spills, carefully sweep or vacuum the material.[8]

o Place the collected material into a sealed, labeled container for hazardous waste disposal.[3]

[8]

o Wash the spill area with soap and water.[4]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 4-nitrobenzamide.
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Protection Type

Equipment Specification

Eye/Face Protection

Safety glasses with side-shields or chemical
safety goggles.[3][8] A face shield is
recommended if there is a risk of splashing or

dust generation.[8]

Hand Protection

Chemical-resistant gloves such as nitrile,
neoprene, or butyl rubber.[8] Inspect gloves for

integrity before each use.[8]

Body Protection

A laboratory coat should be worn and fully
buttoned.[8] A chemical-resistant apron may
also be necessary.[8] For significant exposure
risk, a complete suit protecting against

chemicals is recommended.[3]

Respiratory Protection

If there is a risk of inhaling dust, use a NIOSH-

approved particulate respirator (e.g., N95).[8]

Stability and Reactivity

Aspect

Information

Reactivity

Not generally reactive under normal conditions.

Chemical Stability

Stable under recommended storage conditions.

[2](3]

Conditions to Avoid

Excess heat and dust formation.[6]

Incompatible Materials

Strong oxidizing agents and strong bases.[2][5]

[6]

Hazardous Decomposition Products

Carbon oxides (CO, CO2) and Nitrogen oxides
(NOx) under fire conditions.[3][6]

Experimental Protocol: Synthesis of 4-

Nitrobenzamide
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Two common methods for the synthesis of 4-nitrobenzamide are presented below.

Method 1: From 4-Nitrobenzoic Acid and Ammonia

This method involves the direct amidation of 4-nitrobenzoic acid.
Starting Materials:

e 4-nitrobenzoic acid

e Ammonia gas

o Catalytic system: Boric acid and Polyethylene glycol (PEG-400)
e Solvent: A mixture of isopropylbenzene and toluene

Procedure:

Charge a reaction flask with 4-nitrobenzoic acid, boric acid, and polyethylene glycol in a
suitable solvent mixture.[1]

o Heat the mixture to 160-165 °C with constant stirring.[1]

» Bubble ammonia gas through the heated reaction mixture.[1]

« Monitor the reaction progress using an appropriate technique (e.g., TLC).

o Upon completion, cool the reaction mixture to allow the product to precipitate.[1]
« Filter the precipitated solid.[1]

» Wash the solid with an alkaline solution, followed by a water wash.[1]

e Dry the solid to yield 4-nitrobenzamide.[1]

Method 2: From 4-Nitrobenzoyl Chloride and Ammonia

This is a common laboratory-scale synthesis.
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Starting Materials:

4-nitrobenzoyl chloride

Ammonia (e.g., concentrated ammonium hydroxide)

Dichloromethane (or other suitable inert solvent)

Triethylamine (or other suitable base)

Procedure:

» Dissolve 4-nitrobenzoyl chloride in dichloromethane in a reaction flask.
e Cool the solution in an ice bath.

» Slowly add a solution of ammonia and triethylamine in dichloromethane to the cooled 4-
nitrobenzoyl chloride solution with continuous stirring.

o Allow the reaction mixture to warm to room temperature and stir for several hours.
¢ Monitor the reaction for completion (e.g., by TLC).

o Wash the reaction mixture sequentially with dilute acid, water, and brine.

o Dry the organic layer over anhydrous sodium sulfate.

« Filter the solution and remove the solvent under reduced pressure to yield the crude 4-
nitrobenzamide.

 Purify the product by recrystallization or column chromatography.

Visualizations

The following diagrams illustrate key safety and experimental concepts.
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Hierarchy of Hazard Controls

Elimination

(Physically remove the hazard)

Most Effective

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

PPE
(Protect the worker with Personal Protective Equipment)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing workplace hazards.
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Synthesis of 4-Nitrobenzamide (Method 1)

Start:

4-Nitrobenzoic Acid, Wash with Alkaline
Boric Acid, PEG-400, Solution and Water
Solvent

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-nitrobenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
4-Nitrobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147303#4-nitrobenzamide-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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